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Compound of Interest

Compound Name: 4-Amino-3,5-dinitropyridin-2-ol
CAS No.: 148000-53-7
Cat. No.: B2450482
Get Quote
. J

Executive Safety Directive (Read First)

WARNING: POTENTIAL ENERGETIC MATERIAL 4-Amino-3,5-dinitropyridin-2-ol (CAS:
148000-53-7) belongs to a class of polynitro-heterocycles.[1][2][3][4] While the hydroxyl group
provides some hydrogen-bonding stabilization, the presence of two nitro groups (

) on a strained pyridine ring classifies this material as an energetic precursor.[1][2][3][4]

DO NOT dispose of this compound in standard organic solvent waste containers.[2][3][4] DO
NOT allow the material to dry out completely if found in solution (potential shock sensitivity).[2]
[3][4] DO NOT use metal spatulas for scraping dried material (friction hazard).[2][3][4]

Chemical Profile & Hazard Identification

To safely dispose of this material, you must understand its "Push-Pull" electronic nature.[1][2][3]
[4] The electron-withdrawing nitro groups destabilize the ring, while the electron-donating
amino and hydroxyl groups provide resonance.[1][2][3][4] Disruption of this balance (e.g., by
heat, friction, or incompatible chemicals) can trigger rapid decomposition.[2][3][4]
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Property Data Operational Implication

Chemical Name 4-Amino-3,5-dinitropyridin-2-ol Target Compound

] o Note: Often exists as the
4-Amino-3,5-dinitro-2(1H)- ) ) )
Synonyms pyridone tautomer in solid

pyridinone
state.[1][2][3][4][5]
Verify label against this specific
CAS Number 148000-53-7 _
isomer.[1][2][3][4]
High Nitrogen/Oxygen content
Molecular Formula indicates energetic potential.[2]
[3][6]
Energetic / Reactive (RCRA Must be segregated from
Hazard Class o
D003) flammables/oxidizers.

) Color intensity often correlates
) Yellow/Orange Crystalline o ] S
Physical State with impurity/oxidation levels.

Solid
(21031141

Strict temperature control

Decomposition i
p (Exothermic) required.

Pre-Disposal Stabilization Protocol

Before moving the material to waste storage, it must be desensitized.[3][4] Dry polynitro
compounds are significantly more sensitive to shock and friction than their wetted counterparts.

[2131[4]

Step 1: Assessment

e Scenario A (Solid): If the material is a dry powder, do not move the container until you have a
wetting plan.[3][4]

e Scenario B (Solution): If dissolved in solvent, ensure the solvent volume is sufficient to
prevent crystallization during storage.

Step 2: The "Phlegmatization" (Wetting) Process[2][3]
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» Objective: Reduce friction/shock sensitivity by adding a non-volatile solvent.[1][2][3][4]
e Reagent: Mixture of Water (50%) and Isopropyl Alcohol (50%).[2][3][4]

o Why? Water is the best desensitizer for nitro-compounds, but pure water may not wet the
hydrophobic pyridine ring effectively.[1][2][3][4] Alcohol lowers surface tension.[2][3][4]

o Action: Gently add the wetting solution to the solid material until it is fully submerged or

forms a heavy paste (minimum 20% wt/wt liquid).[3][4]

Disposal Workflow Logic

The following decision matrix outlines the mandatory flow for disposing of 4-Amino-3,5-
dinitropyridin-2-ol.
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Waste Identification:

4-Amino-3,5-dinitropyridin-2-ol

Check Physical State

Dry Solid / Powder

Mandatory Desensitization Solution / Suspension

Phlegmatization:
Add 50:50 Water/IPA
(Min 20% wt)

\

Primary Container:
Plastic (HDPE) Wide-Mouth
NO Metal Lids

;

Labeling:
'HAZARDOUS WASTE - REACTIVE'
'Dinitro-pyridine derivative'

‘Do Not Allow to Dry'

;

Segregation:
Store in Explosives/Reactives Bunker
Away from Oxidizers/Acids

;

Final Destruction:
High-Temp Incineration

(RCRA Permitted Facility)

Click to download full resolution via product page

Figure 1: Decision logic for the safe segregation and packaging of dinitropyridine waste.
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Detailed Disposal Procedures
A. Packaging Requirements
e Primary Container: Use High-Density Polyethylene (HDPE) jars.

o Prohibited: Glass (shrapnel hazard if destabilized), Metal containers (reaction with nitro
groups/friction hazard).[2][3]

o Closure: Screw caps must be plastic.[2][3][4] Clean threads thoroughly before closing to
prevent friction on dried crystals in the threads.[3][4]

e Secondary Containment: Place the HDPE jar inside a clear plastic bag, then into a
secondary plastic pail.

B. Waste Stream Classification (RCRA)

In the United States, this material does not have a specific "U" or "P" list code by name, but it
defaults to characteristic hazardous waste codes due to its properties:

e D003 (Reactivity): Defined as "capable of detonation or explosive reaction if subjected to a
strong initiating source or if heated under confinement."[2][3][4]

e D001 (Ignitability): If wetted with alcohol.[2][3][4]

Labeling Instruction:

C. Final Destruction Method

The only acceptable destruction method for polynitro-aromatics is High-Temperature
Incineration at a permitted hazardous waste facility.[1][2][3][4]

e Mechanism: The facility will inject the slurry into a rotary kiln (>850°C).[3][4]

o Chemistry: The nitro groups are reduced to nitrogen gas (
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) and nitrogen oxides (
), which are then captured by alkaline scrubbers.[3][4]

e Prohibition: Never attempt to chemically neutralize (reduce) this compound in a standard
laboratory fume hood using metal/acid reductions (e.g., Fe/HCI) as the exotherm can trigger

a runaway reaction.[3][4]

Emergency Contingencies

Incident Response Protocol

Do not sweep. Sweeping creates friction.[1][2][3]
Spill (Solid) [4] Gently cover with wet sand or vermiculite to
ill (Soli
P desensitize.[2][3][4] Scoop with a conductive

plastic shovel (anti-static).[2][3][4]

Dinitropyridines are readily absorbed through

skin.[2][3][4] Wash immediately with soap and
Skin Contact water for 15 minutes.[2][3][4][7] Monitor for signs

of methemoglobinemia (cyanosis/blue lips).[2][3]

[4]

Evacuate immediately. Do not attempt to fight a
fire involving nitro-compounds.[1][2][3][4] They

Fire
supply their own oxygen and can detonate.[2][3]

[4]
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¢ Occupational Safety and Health Administration (OSHA).Hazard Communication Standard:
Explosive and Pyrotechnic Hazards.[2][3][4] Available at: [Link][2][3][4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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BE“GH@ Safety Operating Guide

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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